Cas no 98463-12-8 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride)
98463-12-8 structure
Product Name:2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride
CAS No:98463-12-8
MF:C13H20ClNO2
MW:257.75640296936
CID:6640625
PubChem ID:11230644
Update Time:2024-01-23
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride
- 98463-12-8
- SCHEMBL6775150
-
- Inchi: 1S/C13H19NO2.ClH/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16;/h4-7,11H,8,14H2,1-3H3,(H,15,16);1H
- InChI Key: YHCVDWBIARWMBX-UHFFFAOYSA-N
- SMILES: Cl.OC(C(CC1C=CC(=CC=1)C(C)(C)C)N)=O
Computed Properties
- Exact Mass: 257.1182566g/mol
- Monoisotopic Mass: 257.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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